Hepoxilins

Hepoxilins are a group of lipid mediators derived from arachidonic acid through the action of cytochrome P450 enzymes. These compounds play a significant role in inflammation and cell signaling, particularly in liver diseases. Hepoxilins can modulate various biological responses including prostaglandin synthesis, nitric oxide production, and cytokine release. They are implicated in the pathogenesis of liver injury by influencing oxidative stress and angiogenesis. Research on hepoxilins has shown promise in understanding their potential therapeutic applications in managing chronic liver diseases such as non-alcoholic steatohepatitis (NASH) and cirrhosis.